molecular formula C18H20O3 B1358787 4-[4-(Benzyloxy)phenyl]oxan-4-ol

4-[4-(Benzyloxy)phenyl]oxan-4-ol

Cat. No.: B1358787
M. Wt: 284.3 g/mol
InChI Key: ZWXVMKDHCGJEBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[4-(Benzyloxy)phenyl]oxan-4-ol is a tetrahydropyran (oxane) derivative featuring a hydroxyl group at the 4-position of the oxane ring and a 4-(benzyloxy)phenyl substituent at the same position. Its IUPAC name reflects this structure: the oxane ring (C₅H₁₀O) is substituted with a hydroxyl (-OH) and a benzyloxy-attached phenyl group (C₆H₄-O-CH₂C₆H₅). The molecular formula is C₁₈H₂₀O₃, with a calculated molecular weight of 284.35 g/mol.

Properties

Molecular Formula

C18H20O3

Molecular Weight

284.3 g/mol

IUPAC Name

4-(4-phenylmethoxyphenyl)oxan-4-ol

InChI

InChI=1S/C18H20O3/c19-18(10-12-20-13-11-18)16-6-8-17(9-7-16)21-14-15-4-2-1-3-5-15/h1-9,19H,10-14H2

InChI Key

ZWXVMKDHCGJEBJ-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1(C2=CC=C(C=C2)OCC3=CC=CC=C3)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Key Features

The following table compares 4-[4-(Benzyloxy)phenyl]oxan-4-ol with structurally related compounds, highlighting differences in functional groups, molecular weight, and substituents:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Functional Groups Key Structural Differences Reference
4-[4-(Benzyloxy)phenyl]oxan-4-ol Not provided C₁₈H₂₀O₃ 284.35 Oxane ring, hydroxyl, benzyloxy Reference compound Target compound
4-Benzyloxyphenol 122855-81-6 C₁₃H₁₂O₂ 200.23 Phenol, benzyloxy Simpler structure; lacks oxane ring
4-Benzyloxybenzaldehyde 4397-53-9 C₁₄H₁₂O₂ 212.24 Aldehyde, benzyloxy Aldehyde replaces hydroxyl
4-[4-(Benzyloxy)phenyl]oxan-4-amine (HCl salt) 1333955-84-2 C₁₈H₂₁NO₂ 283.36 Oxane ring, amine, benzyloxy Amine replaces hydroxyl
N-(4-(Benzyloxy)phenyl)acetamide Not provided C₁₅H₁₅NO₂ 241.28 Acetamide, benzyloxy Acetamide group; lacks oxane ring
4-[(4-Bromobenzyl)oxy]benzoic acid 62290-41-9 C₁₄H₁₁BrO₃ 307.14 Carboxylic acid, bromobenzyloxy Bromine substituent; carboxylic acid

Analysis of Structural and Functional Differences

Oxane Ring vs. This contrasts with simpler analogs like 4-Benzyloxyphenol (lacking the oxane ring), which may exhibit higher solubility in polar solvents due to the exposed phenolic -OH group .

Functional Group Variations :

  • Amine vs. Hydroxyl : The amine derivative (CAS 1333955-84-2) replaces the hydroxyl with an -NH₂ group, increasing basicity and altering solubility. Protonation of the amine in acidic conditions could enhance water solubility compared to the hydroxyl analog .
  • Aldehyde vs. Hydroxyl : 4-Benzyloxybenzaldehyde (CAS 4397-53-9) replaces the hydroxyl with an aldehyde (-CHO), making it more reactive in nucleophilic additions (e.g., forming Schiff bases) .

The carboxylic acid group enhances acidity, contrasting with the neutral hydroxyl in the target compound .

Biological and Material Implications: The acetamide derivative (C₁₅H₁₅NO₂) may exhibit improved metabolic stability compared to the hydroxylated compound, a common strategy in drug design to resist enzymatic degradation . The oxane ring in the target compound could improve lipid solubility, making it more suitable for crossing biological membranes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.